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Compound Name:
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Acetamidobenzenesulfinate

Cat. No.: B140663 Get Quote

Disclaimer: This document provides a comprehensive overview of the available toxicological

and safety information for Sodium 4-Acetamidobenzenesulfinate. It is intended for

researchers, scientists, and drug development professionals. A thorough literature search has

revealed a significant lack of specific experimental toxicology data for this compound.

Therefore, this guide also incorporates data from structurally related compounds to provide a

predictive toxicological assessment based on structure-activity relationships (SAR).

Introduction
Sodium 4-Acetamidobenzenesulfinate is a sulfinate salt derivative of acetanilide. While

Safety Data Sheets (SDS) for this compound suggest it is not classified as a hazardous

substance, a detailed public toxicological profile is not readily available.[1] This guide aims to

consolidate the existing safety information and provide a predictive toxicological assessment by

examining the known effects of its structural analogues, including acetanilide, aniline

derivatives, and sulfonamides.

Physicochemical Properties
A summary of the known physicochemical properties of Sodium 4-
Acetamidobenzenesulfinate is presented in Table 1. These properties are essential for

understanding its potential absorption, distribution, metabolism, and excretion (ADME) profile.
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Table 1: Physicochemical Properties of Sodium 4-Acetamidobenzenesulfinate

Property Value Reference

CAS Number 15898-43-8 [2][3]

Molecular Formula C₈H₈NNaO₃S·2H₂O [2]

Molecular Weight 221.21 g/mol (anhydrous) [2]

Appearance
White to off-white crystalline

powder

Solubility Soluble in water.

Predictive Toxicological Profile
Due to the absence of specific studies on Sodium 4-Acetamidobenzenesulfinate, the

following sections provide a summary of potential toxicological endpoints based on the known

effects of structurally related compounds.

Table 2: Predictive Summary of Toxicological Endpoints
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Toxicological Endpoint Predicted Outcome & Rationale

Acute Oral Toxicity
Low. Structurally related compounds like sodium

benzenesulfinate exhibit low acute oral toxicity.

Dermal Toxicity

Low. No specific data is available, but related

compounds are not typically associated with

significant dermal toxicity.

Skin Irritation/Corrosion

Unlikely to be a significant irritant. Safety data

sheets for the compound and its analogues do

not indicate skin irritation potential.

Eye Irritation

Potential for mild irritation. As with many

powdered substances, direct contact may cause

mechanical irritation.

Skin Sensitization

Low potential. While some sulfonamides can be

associated with hypersensitivity, there is no

direct evidence for this compound.

Genotoxicity/Mutagenicity

Potential for genotoxicity should be investigated.

Aniline, a potential metabolite, and some of its

derivatives have shown genotoxic potential in

various assays.[4][5][6]

Carcinogenicity

Data lacking. The carcinogenic potential is

unknown. Long-term studies would be required

for an assessment.

Reproductive/Developmental Toxicity

Data lacking. No information is available on the

potential effects on reproduction or

development.

Potential Metabolic Pathways and Toxicological
Mechanisms
The toxicological profile of Sodium 4-Acetamidobenzenesulfinate is likely influenced by its

metabolism. Based on its structure, two primary metabolic pathways can be hypothesized:
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Hydrolysis of the acetamido group: This would release 4-aminobenzenesulfinic acid and

acetic acid. The 4-aminobenzenesulfinic acid could be further metabolized.

Metabolism of the aniline moiety: If the compound is metabolized to aniline, this could lead to

the formation of reactive metabolites. The N-oxidation of aniline to form N-hydroxylamines is

a known pathway that can lead to methemoglobinemia and genotoxicity.

The following diagram illustrates a potential metabolic pathway for Sodium 4-
Acetamidobenzenesulfinate.
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Metabolism of Sodium 4-Acetamidobenzenesulfinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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